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Cat. No.: B1219884 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Bromine-
77 (77Br), a radionuclide of significant interest for the development of radiopharmaceuticals.

The document details its half-life, decay characteristics, and principal gamma emissions.

Furthermore, it outlines established experimental methodologies for its production, the

determination of its half-life, and essential quality control procedures for its application in

research and clinical settings.

Bromine-77's appeal in nuclear medicine stems from its versatile decay characteristics, which

include electron capture and minor positron emission, making it suitable for both diagnostic

imaging and targeted radiotherapy.[1][2] A thorough understanding of its nuclear properties is

paramount for its effective and safe use in the development of novel 77Br-based agents.[1]

Nuclear Properties of Bromine-77
The fundamental nuclear properties of Bromine-77 are summarized in the tables below. The

radionuclide decays predominantly via electron capture (~99.3%) with a minor fraction

decaying through positron emission (~0.7%) to the stable daughter nuclide, Selenium-77

(77Se).[1]

Table 1: General Nuclear Properties of Bromine-77
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Property Value

Half-life (t1/2) 57.04 hours[1][3][4][5]

Primary Decay Mode Electron Capture (EC)[1][3]

Secondary Decay Mode Positron Emission (β+)[1][3]

Decay Product Selenium-77 (77Se) (stable)[1][3][6]

Q-value (EC) 1365.0 keV[1]

Maximum β+ Energy 337.0 keV[1]

Table 2: Principal Gamma and X-ray Emissions of Bromine-77

The decay of Bromine-77 is accompanied by the emission of several gamma rays and

characteristic X-rays from the daughter 77Se.[1] The most prominent emissions, with intensities

greater than 1% per decay, are detailed below.

Radiation Type Energy (keV) Intensity (%)

Gamma 238.98 23.10

Gamma 520.69 22.41

Gamma 297.23 4.16

Gamma 249.77 2.98

Gamma 578.91 2.96

Gamma 281.65 2.29

Gamma 817.79 2.08

X-ray K-alpha1 11.22 29.90

X-ray K-alpha2 11.18 15.46

X-ray K-beta 12.50 5.17

Annihilation Photon 511.00 1.48
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Data sourced from ICRP Publication 107.[7]

Experimental Protocols
The accurate characterization and use of 77Br in radiopharmaceutical development

necessitate standardized experimental protocols for its production, half-life verification, and

quality control.

Production and Purification of Bromine-77
Bromine-77 is typically produced in a cyclotron.[1] The most common and efficient production

route involves the proton bombardment of a highly enriched Selenium-77 target.[1][8][9]

Protocol for 77Se(p,n)77Br Reaction:

Target Preparation: A thin layer of enriched 77Se is deposited onto a suitable backing

material, such as copper, platinum, or as a CoSe intermetallic alloy.[1][8]

Irradiation: The target is bombarded with a proton beam, typically with energies between 10-

15 MeV, in a cyclotron.[1][8] The beam current and irradiation time are optimized to

maximize 77Br yield while minimizing radionuclidic impurities.[1]

Purification (Dry Distillation): Post-irradiation, the 77Br must be chemically separated from

the selenium target material. A common and effective method is dry distillation. The

irradiated target is heated in a furnace, and the more volatile bromine is transported by a

carrier gas and collected in a cold trap or a collection vessel.[1][8]
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Workflow for the production and purification of Bromine-77.
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Determination of Half-life
The half-life of 77Br is determined with high precision using a gamma-ray spectrometry system,

typically equipped with a High-Purity Germanium (HPGe) detector.[1]

Experimental Protocol:

Sample Preparation: A calibrated source of 77Br is prepared and placed at a fixed,

reproducible distance from the HPGe detector to ensure consistent counting geometry.

Data Acquisition: The gamma-ray spectrum is acquired repeatedly over a period of several

half-lives (e.g., 10-14 days). The counting time for each individual spectrum should be short

relative to the half-life to minimize the effect of decay during the measurement.[1]

Peak Analysis: For each spectrum, the net peak area of a prominent and well-resolved 77Br

gamma-ray peak (e.g., 238.9 keV or 520.7 keV) is calculated.[1] Careful background

subtraction is critical for accuracy.

Decay Curve Analysis: The natural logarithm of the net peak area (which is directly

proportional to the activity of the sample) is plotted against the measurement time.

Half-life Calculation: The resulting data points are fitted to a linear equation (y = mx + c). The

slope (m) of this line is equal to the negative of the decay constant (λ). The half-life (t1/2) is

then calculated using the formula: t1/2 = ln(2) / -m.[1]

1. Prepare 77Br Source 2. Acquire Gamma Spectra
(HPGe Detector over time)

3. Calculate Net Peak Area
(e.g., 239 keV peak) 4. Plot ln(Area) vs. Time 5. Perform Linear Fit 6. Calculate Half-Life

t1/2 = ln(2) / -slope

Click to download full resolution via product page

Experimental workflow for determining the half-life of Bromine-77.

Quality Control of Bromine-77
To ensure the safety and efficacy of 77Br-labeled radiopharmaceuticals, rigorous quality control

(QC) is essential to verify both radionuclidic and radiochemical purity.[1]
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Protocols for Quality Control:

Radionuclidic Purity: This is determined using gamma-ray spectroscopy with an HPGe

detector. The spectrum of the final product is analyzed to identify and quantify any gamma-

emitting impurities. The energy and intensity of all observed peaks are compared to known

library values for 77Br and potential contaminants.[1]

Radiochemical Purity: This assesses the proportion of the total radioactivity that is in the

desired chemical form (e.g., [77Br]bromide vs. other brominated species). It is typically

measured using radio-High-Performance Liquid Chromatography (radio-HPLC). An HPLC

system equipped with a suitable column and a radioactivity detector is used to separate

different chemical forms, and the radioactivity in each peak is quantified.[1]

Quality Control Testing

Purity Assessment

Purified 77Br Product

Gamma Spectroscopy
(HPGe Detector) Radio-HPLC Analysis

Radionuclidic Purity Check Radiochemical Purity Check

Batch Release for
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Workflow for the quality control of produced Bromine-77.
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Bromine-77 possesses favorable decay characteristics for broad applications in nuclear

medicine.[1] Its production via cyclotron and the subsequent formulation of 77Br-

radiopharmaceuticals require stringent adherence to established protocols and rigorous quality

control to ensure a safe, pure, and effective product for research and potential clinical use.[1]

This guide provides a foundational understanding of the key technical aspects of Bromine-77,

from its fundamental nuclear properties to the practical considerations for its production and

quality assurance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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